Cas no 221030-80-4 (3-Fluoro-4-(methylthio)phenylboronic acid)
221030-80-4 structure
Product Name:3-Fluoro-4-(methylthio)phenylboronic acid
CAS No:221030-80-4
MF:C7H8BFO2S
MW:186.011624336243
MDL:MFCD12913934
CID:850838
PubChem ID:21933994
Update Time:2025-09-21
3-Fluoro-4-(methylthio)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Fluoro-4-(methylthio)phenyl)boronic acid
- 3-Fluoro-4-(methylthio)phenylboronic acid
- Boronic acid, [3-fluoro-4-(methylthio)phenyl]-
- (3-fluoro-4-methylsulfanylphenyl)boronic acid
- DB-348181
- (3-Fluoro-4-(methylthio)phenyl)boronicacid
- 221030-80-4
- MFCD12913934
- SCHEMBL3492114
- BS-24972
- 3-Fluoro-4-(methylthio)benzeneboronic acid
- CNDNUZUKUGDDGL-UHFFFAOYSA-N
- [3-FLUORO-4-(METHYLSULFANYL)PHENYL]BORONIC ACID
- CS-0174464
- DTXSID40620307
- AKOS006335316
- (3-Fluoro-4-methylsulfanyl-phenyl)boronic acid
- D71636
-
- MDL: MFCD12913934
- Inchi: 1S/C7H8BFO2S/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,10-11H,1H3
- InChI Key: CNDNUZUKUGDDGL-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(B(O)O)=CC=1F
Computed Properties
- Exact Mass: 186.03200
- Monoisotopic Mass: 186.0322090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.8Ų
Experimental Properties
- PSA: 65.76000
- LogP: 0.22740
3-Fluoro-4-(methylthio)phenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Fluoro-4-(methylthio)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112631-25g |
(3-Fluoro-4-(methylthio)phenyl)boronic acid |
221030-80-4 | 97% | 25g |
$474.24 | 2023-09-02 | |
| Alichem | A019112631-100g |
(3-Fluoro-4-(methylthio)phenyl)boronic acid |
221030-80-4 | 97% | 100g |
$821.94 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F182901-25g |
3-Fluoro-4-(methylthio)phenylboronic acid |
221030-80-4 | 98% | 25g |
¥3052.90 | 2023-09-02 | |
| Chemenu | CM133858-5g |
(3-Fluoro-4-(methylthio)phenyl)boronic acid |
221030-80-4 | 98% | 5g |
$149 | 2021-08-05 | |
| Chemenu | CM133858-10g |
(3-Fluoro-4-(methylthio)phenyl)boronic acid |
221030-80-4 | 98% | 10g |
$248 | 2021-08-05 | |
| TRC | F596593-100mg |
3-Fluoro-4-(methylthio)phenylboronic acid |
221030-80-4 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F596593-250mg |
3-Fluoro-4-(methylthio)phenylboronic acid |
221030-80-4 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | F596593-500mg |
3-Fluoro-4-(methylthio)phenylboronic acid |
221030-80-4 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F596593-1g |
3-Fluoro-4-(methylthio)phenylboronic acid |
221030-80-4 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM133858-5g |
(3-Fluoro-4-(methylthio)phenyl)boronic acid |
221030-80-4 | 98% | 5g |
$149 | 2022-09-01 |
3-Fluoro-4-(methylthio)phenylboronic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
221030-80-4 (3-Fluoro-4-(methylthio)phenylboronic acid) Related Products
- 957060-84-3(4-Borono-3-fluorothioanisole)
- 861931-38-6(4-Fluoro-2-(methylthio)phenylboronic acid)
- 861931-32-0(BORONIC ACID, [3,5-DIFLUORO-2-(METHYLTHIO)PHENYL]-)
- 1451392-39-4(4-Fluoro-3-(methylthio)phenylboronic acid)
- 877383-28-3(Boronic acid, [3-fluoro-4-[(1-methylethyl)thio]phenyl]-)
- 1218790-65-8(5-Fluoro-2-(methylthio)phenylboronic acid)
- 1451392-38-3(3,5-Difluoro-4-(methylthio)phenylboronic acid)
- 1451392-57-6(2-Fluoro-3-(methylsulfanyl)phenylboronic acid)
- 1451392-37-2(2,5-Difluoro-4-(methylsulfanyl)phenylboronic acid)
- 648904-83-0((3-fluoro-4-methanesulfonylphenyl)boronic acid)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk